Cas no 2306259-29-8 ((1R,6R)-7-methyl-3-(p-tolylsulfonyl)-3-azabicyclo[4.1.0]heptane-6-carbaldehyde)

• Product Name: (1R,6R)-7-methyl-3-(p-tolylsulfonyl)-3-azabicyclo[4.1.0]heptane-6-carbaldehyde
• CAS No: 2306259-29-8
• MF: C₁₅H₁₉NO₃S
• MW: 293.381263017654
• CID: 5184620
• Update Time: 2026-03-05

(1R,6R)-7-methyl-3-(p-tolylsulfonyl)-3-azabicyclo[4.1.0]heptane-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[4.1.0]heptane-6-carboxaldehyde, 7-methyl-3-[(4-methylphenyl)sulfonyl]-, (1R,6R)-
• (1R,6R)-7-methyl-3-(p-tolylsulfonyl)-3-azabicyclo[4.1.0]heptane-6-carbaldehyde

• Inchi： 1S/C15H19NO3S/c1-11-3-5-13(6-4-11)20(18,19)16-8-7-15(10-17)12(2)14(15)9-16/h3-6,10,12,14H,7-9H2,1-2H3/t12?,14-,15-/m1/s1
• InChI Key： HTIURZQHNPQHFX-JENMUQSASA-N
• SMILES： [C@]12([H])[C@](C=O)(C1C)CCN(S(C1=CC=C(C)C=C1)(=O)=O)C2

Additional information on (1R,6R)-7-methyl-3-(p-tolylsulfonyl)-3-azabicyclo[4.1.0]heptane-6-carbaldehyde

Comprehensive Overview of (1R,6R)-7-methyl-3-(p-tolylsulfonyl)-3-azabicyclo[4.1.0]heptane-6-carbaldehyde (CAS No. 2306259-29-8)

The compound (1R,6R)-7-methyl-3-(p-tolylsulfonyl)-3-azabicyclo[4.1.0]heptane-6-carbaldehyde (CAS No. 2306259-29-8) is a highly specialized organic molecule with a unique bicyclic structure. Its azabicyclo[4.1.0]heptane core, combined with a p-tolylsulfonyl group and an aldehyde functional group, makes it a valuable intermediate in pharmaceutical and agrochemical research. The stereochemistry at the 1R and 6R positions further enhances its potential for chiral synthesis, a topic of growing interest in drug development.

Recent trends in organic chemistry highlight the importance of sulfonamide derivatives and bicyclic compounds in medicinal chemistry. Researchers are increasingly focusing on molecules like (1R,6R)-7-methyl-3-(p-tolylsulfonyl)-3-azabicyclo[4.1.0]heptane-6-carbaldehyde due to their ability to modulate biological targets. Questions such as "What are the applications of azabicyclo compounds in drug discovery?" or "How does stereochemistry influence pharmacological activity?" are frequently searched in academic and industrial circles, reflecting the compound's relevance.

The p-tolylsulfonyl moiety in this compound is particularly noteworthy. Sulfonyl groups are known for their electron-withdrawing properties and stability, making them ideal for designing protease inhibitors or kinase modulators. The aldehyde group at the 6-position offers a reactive handle for further derivatization, enabling the synthesis of libraries for high-throughput screening. This aligns with the current demand for fragment-based drug design (FBDD) and click chemistry applications.

From a synthetic perspective, the 3-azabicyclo[4.1.0]heptane scaffold is challenging yet rewarding to construct. Modern methods such as asymmetric catalysis and flow chemistry are often employed to access such frameworks efficiently. The compound’s CAS No. 2306259-29-8 serves as a critical identifier for procurement and regulatory compliance, especially in projects requiring Good Manufacturing Practice (GMP) standards.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of (1R,6R)-7-methyl-3-(p-tolylsulfonyl)-3-azabicyclo[4.1.0]heptane-6-carbaldehyde is essential due to its reactive aldehyde group. Searches like "How to store aldehyde-containing compounds?" or "Stability of sulfonamide derivatives under acidic conditions?" underscore practical concerns in laboratory settings.

In summary, (1R,6R)-7-methyl-3-(p-tolylsulfonyl)-3-azabicyclo[4.1.0]heptane-6-carbaldehyde represents a versatile building block in synthetic and medicinal chemistry. Its structural features and functional groups align with contemporary research priorities, including chiral synthesis, targeted drug delivery, and green chemistry. As the scientific community continues to explore novel scaffolds, this compound is poised to play a pivotal role in advancing therapeutic innovations.